Cas no 1270450-51-5 (2-(morpholin-3-yl)-1H-indole)

• Product Name: 2-(morpholin-3-yl)-1H-indole
• CAS No: 1270450-51-5
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5845959
• PubChem ID: 82608144
• Update Time: 2025-07-18

2-(morpholin-3-yl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(morpholin-3-yl)-1H-indole
• EN300-1859457
• 1270450-51-5

• Inchi： 1S/C12H14N2O/c1-2-4-10-9(3-1)7-11(14-10)12-8-15-6-5-13-12/h1-4,7,12-14H,5-6,8H2
• InChI Key： XGUACRMXQFQWDV-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)C1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37Ų

Additional information on 2-(morpholin-3-yl)-1H-indole

Introduction to 2-(morpholin-3-yl)-1H-indole (CAS No. 1270450-51-5)

2-(morpholin-3-yl)-1H-indole, identified by its Chemical Abstracts Service (CAS) number 1270450-51-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the indole family, a class of molecules widely recognized for their diverse biological activities and therapeutic potential. The presence of a morpholine substituent at the 3-position of the indole ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The structural motif of 2-(morpholin-3-yl)-1H-indole combines the aromaticity of the indole core with the functional versatility of the morpholine ring. Indole derivatives have long been studied for their roles in various biological processes, including neurotransmission, immune modulation, and anti-inflammatory effects. The morpholine group, on the other hand, is known for its ability to enhance solubility, improve metabolic stability, and modulate receptor interactions, making it an attractive pharmacophore in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2-(morpholin-3-yl)-1H-indole and its derivatives as potential candidates for treating a range of diseases. Studies have demonstrated that this compound exhibits promising pharmacological properties, including kinase inhibition, anti-proliferative effects, and modulation of ion channels. These findings have spurred interest in further investigating its mechanisms of action and therapeutic applications.

In particular, research has highlighted the potential of 2-(morpholin-3-yl)-1H-indole as an inhibitor of certain protein kinases that are implicated in cancer progression. Kinases play critical roles in cell signaling pathways, and their dysregulation is often associated with tumor growth and metastasis. By targeting these kinases, 2-(morpholin-3-yl)-1H-indole has shown preclinical promise in reducing tumor proliferation and enhancing apoptosis in cancer cell lines. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative disorders, where modulation of central nervous system signaling is crucial.

The synthesis of 2-(morpholin-3-yl)-1H-indole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the indole-morpholine core efficiently. These synthetic strategies not only enhance the accessibility of the compound but also allow for structural modifications to optimize its pharmacological profile.

From a medicinal chemistry perspective, the flexibility of the morpholin-3-yl group provides a scaffold for derivatization, enabling the creation of libraries of compounds with tailored biological activities. Functional groups can be introduced at various positions around the indole ring or within the morpholine moiety to fine-tune interactions with biological targets. Such structural diversification is essential for identifying lead compounds that exhibit enhanced potency, selectivity, and pharmacokinetic properties.

The pharmacokinetic behavior of 2-(morpholin-3-yl)-1H-indole has been evaluated through in vitro and in vivo studies to assess its absorption, distribution, metabolism, excretion (ADME) profile. These studies have revealed that the compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration. Furthermore, preliminary toxicology assessments indicate that 2-(morpholin-3-yl)-1H-indole is well-tolerated at tested doses, although further studies are necessary to fully characterize its safety profile.

One of the most compelling aspects of 2-(morpholin-3-yl)-1H-indole is its potential as a tool compound for mechanistic studies. Its well-defined structure allows researchers to investigate how modifications at specific positions affect biological activity. This has led to insights into structure-function relationships within indole-based molecules, providing valuable data for designing next-generation drugs. Additionally, its use as an intermediate in synthetic chemistry has enabled the preparation of more complex derivatives with novel therapeutic applications.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like 2-(morpholin-3-yl)-1H-indole. Predictive models can analyze vast datasets to predict biological activity based on molecular structure alone. These computational tools have helped prioritize compounds for experimental validation, streamlining the drug development process. As a result, researchers are now able to focus their efforts on molecules with higher probabilities of success in clinical trials.

Future directions in research on 2-(morpholin-3-yl)-1H-indole include exploring its potential in combination therapies and personalized medicine approaches. By pairing this compound with other agents that target different pathways or receptors, synergistic effects may be achieved that enhance therapeutic outcomes. Furthermore, advances in gene editing technologies could enable researchers to tailor patient responses to treatments based on individual genetic profiles.

In conclusion,2-(morpholin-3-ytl)-1H-indole (CAS No. 1270450- 51- 5) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. As our understanding of disease mechanisms continues to evolve,this compound offers a versatile platform for developing innovative therapeutics. With ongoing investigations into its pharmacological properties and synthetic optimizations,it is well-positioned to contribute to future medical breakthroughs.